Cas no 91344-45-5 (4-methoxynaphthalene-1-thiol)

• Product Name: 4-methoxynaphthalene-1-thiol
• CAS No: 91344-45-5
• MF: C₁₁H₁₀OS
• MW: 190.261501789093
• CID: 799630
• PubChem ID: 14668745
• Update Time: 2025-04-19

4-methoxynaphthalene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenethiol,4-methoxy-
• 1-Naphthalenethiol,4-methoxy-(7CI,9CI)
• 4-Methoxy-1-naphthalenethiol
• 91344-45-5
• SCHEMBL1402456
• 4-methoxynaphthalene-1-thiol
• EN300-62083

• Inchi： 1S/C11H10OS/c1-12-10-6-7-11(13)9-5-3-2-4-8(9)10/h2-7,13H,1H3
• InChI Key： BLVIRJJIFUEJPA-UHFFFAOYSA-N
• SMILES： SC1C=CC(=C2C=CC=CC2=1)OC

Computed Properties

• Exact Mass: 190.04523611g/mol
• Monoisotopic Mass: 190.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 10.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes